BENGHE Methodological & Application

Check Availability & Pricing

Application of JPE-1375 in Immunology
Research: Detailed Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JPE-1375
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Introduction

JPE-1375 is a potent and selective antagonist of the complement C5a receptor 1 (C5aR1). The
complement system, a critical component of innate immunity, can become dysregulated in
various autoimmune and inflammatory diseases, leading to excessive inflammation and tissue
damage.[1] The anaphylatoxin C5a, a potent pro-inflammatory mediator, exerts its effects
primarily through C5aR1.[2] By blocking the interaction of C5a with its receptor, JPE-1375
offers a targeted therapeutic strategy to mitigate the inflammatory cascade in a variety of
pathological conditions.[3][4] This document provides detailed application notes and
experimental protocols for the use of JPE-1375 in immunology research, with a focus on its
application in models of inflammation and autoimmune diseases.

Mechanism of Action

JPE-1375 is a linear peptidomimetic antagonist of C5aR1.[5] It competitively binds to C5aR1,
preventing the binding of C5a and subsequent receptor activation. This blockade inhibits
downstream signaling pathways that lead to cellular responses such as chemotaxis,
degranulation, and the production of pro-inflammatory cytokines.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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